Cas no 2694732-39-1 (Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate)

• Product Name: Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate
• CAS No: 2694732-39-1
• MF: C₁₁H₁₃BrINO₃
• MW: 414.034294843674
• MDL: MFCD34563242
• CID: 5614163
• PubChem ID: 165940700
• Update Time: 2025-10-28

Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2694732-39-1
• tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate
• EN300-33048002
• tert-Butyl 2-(3-bromo-5-iodo-4-oxopyridin-1(4H)-yl)acetate
• Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate

• MDL： MFCD34563242
• Inchi： 1S/C11H13BrINO3/c1-11(2,3)17-9(15)6-14-4-7(12)10(16)8(13)5-14/h4-5H,6H2,1-3H3
• InChI Key： PPRULZYPLANPLM-UHFFFAOYSA-N
• SMILES： IC1C(C(=CN(C=1)CC(=O)OC(C)(C)C)Br)=O

Computed Properties

• Exact Mass: 412.91235g/mol
• Monoisotopic Mass: 412.91235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate

Recent Advances in the Study of Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate (CAS: 2694732-39-1)

The compound Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate (CAS: 2694732-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characterization, and potential pharmacological applications.

Recent studies have highlighted the importance of this compound as a key building block in the development of novel heterocyclic compounds. The presence of both bromo and iodo substituents on the pyridine ring offers unique reactivity, enabling selective functionalization through cross-coupling reactions. Researchers have successfully utilized this compound in the synthesis of complex molecules with potential therapeutic applications, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements involves the use of Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate in the development of kinase inhibitors. Preliminary in vitro studies have demonstrated its efficacy in modulating specific kinase pathways, suggesting its potential as a lead compound for further optimization. Additionally, its structural features have been exploited in the design of prodrugs, enhancing the bioavailability of active pharmaceutical ingredients.

The synthesis of this compound has also seen improvements, with recent reports detailing more efficient and scalable methods. These advancements have reduced the cost and time associated with its production, making it more accessible for large-scale applications. Furthermore, spectroscopic and crystallographic studies have provided deeper insights into its molecular conformation, aiding in the rational design of derivatives with improved properties.

In conclusion, Tert-butyl 2-(3-bromo-5-iodo-4-oxo-1,4-dihydropyridin-1-yl)acetate (CAS: 2694732-39-1) represents a promising scaffold in medicinal chemistry. Its unique reactivity and structural features make it a valuable tool for the development of novel therapeutics. Future research should focus on exploring its full pharmacological potential and optimizing its synthetic pathways to meet the growing demands of the pharmaceutical industry.